methyl 5-bromo-1H-benzo[d][1,2,3]triazole-7-carboxylate

• IUPAC Name: methyl 6-bromo-2H-benzotriazole-4-carboxylate
• InChI: InChI=1S/C8H6BrN3O2/c1-14-8(13)5-2-4(9)3-6-7(5)11-12-10-6/h2-3H,1H3,(H,10,11,12)
• InChI Key: WBTZDZSHLVPNLU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC2=NNN=C12)Br
• Molecular Formula: C8H6BrN3O2
• Molecular Weight: 256.06 g/mol
• CAS No.: 1354763-56-6

Description

Methyl 5-bromo-1H-benzo[d][1,2,3]triazole-7-carboxylate is a chemical compound that has gained significant attention in the field of organic chemistry due to its unique properties and potential applications. This compound is used in various research applications, particularly in the development of new drugs and pharmaceuticals.

Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the utility of related triazole compounds in the synthesis of novel chemical entities. For instance, triazoles have been used as intermediates in the synthesis of [1,2,3]Triazolo[1,5-a]quinolines, showcasing their role in constructing complex molecular architectures with potential biological activities (Pokhodylo & Obushak, 2019). Similarly, the development of 1-((5-bromobenzofuran-2yl)methyl)-4-substituted phenyl-1H-1,2,3-triazoles demonstrated antimicrobial activities, underlining the significance of triazole derivatives in drug discovery (Sanjeeva, Rao, Prasad, & Ramana, 2021).

Antimicrobial Activities

Several studies have explored the antimicrobial potential of triazole derivatives. The synthesis of coumarin-benzotriazole hybrids, for example, showed promising antimycobacterial activity against Mycobacterium tuberculosis, suggesting the role of triazole compounds in addressing infectious diseases (Ambekar et al., 2017).

Material Science and Corrosion Inhibition

Triazole derivatives have also found applications in material science, such as in the synthesis of compounds with corrosion inhibition properties. Ethyl-1-benzyl-5-methyl-1H-1,2,3-triazoles-4-carboxylate, synthesized using Microwave Assisted Organic Synthesis (MAOS), showed significant corrosion inhibition efficiency on carbon steel, highlighting the potential of triazole derivatives in industrial applications (Insani, Wahyuningrum, & Bundjali, 2015).

Chemical Synthesis and Modification

The reactivity and functional group compatibility of triazole derivatives make them valuable in chemical synthesis. For instance, the synthesis and characterization of N-acetylated derivatives of methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate demonstrated the potential for chemical modifications to enhance or modify the properties of triazole-containing compounds (Dzygiel et al., 2004).